Cas no 1324003-64-6 (S1P1 agonist III)

• Product Name: S1P1 agonist III
• CAS No: 1324003-64-6
• Molecular Formula: C₂₁H₁₆F₃N₃O₃
• Molecular Weight: 415.365255355835
• CID: 2089822
• PubChem ID: 54764919

S1P1 agonist III Properties

Names and Identifiers

• TC-G 1006
• 4-methoxy-N-(2-(trifluoromethyl)biphenyl-4-ylcarbamoyl)nicotinamide
• S1P1 Agonist III
• S1P1 Agonist 8
• 4-Methoxy-N-[[[2-trifluoromethyl[1,1'-biphenyl]-4-yl]amino]carbonyl]-3-pyridinecarboxamide
• AKOS024458323
• CHEMBL1938952
• CS-4219
• SCHEMBL20101626
• ZCC00364
• 4-methoxy-N-[[4-phenyl-3-(trifluoromethyl)phenyl]carbamoyl]pyridine-3-carboxamide
• F85176
• DA-39190
• MLDQTQOMWDNTNN-UHFFFAOYSA-N
• NCGC00379192-01
• HY-12835
• AS-82404
• GLXC-04570
• 1324003-64-6
• BDBM50361891
• S1P1-agonist-III
• BRD-K12745498-001-01-8

• InChIKey： MLDQTQOMWDNTNN-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H16F3N3O3/c1-30-18-9-10-25-12-16(18)19(28)27-20(29)26-14-7-8-15(13-5-3-2-4-6-13)17(11-14)21(22,23)24/h2-12H,1H3,(H2,26,27,28,29)
• SMILES： COC1=CC=NC=C1C(NC(NC2=CC(C(F)(F)F)=C(C3=CC=CC=C3)C=C2)=O)=O

Computed Properties

• Exact Mass: 415.114
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 8
• Monoisotopic Mass: 415.114
• Heavy Atom Count: 30
• Complexity: 596
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Topological Polar Surface Area: 80.3A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas N-acyl-phenylureas